![molecular formula C13H17NO4 B6340227 Methyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate CAS No. 92042-01-8](/img/structure/B6340227.png)
Methyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate” is a complex organic compound. It contains a benzodioxol group, which is a cyclic ether with a 1,3-benzodioxole core . It also has an amino group attached to a methylpropanoate group .
Molecular Structure Analysis
The molecule contains a total of 44 bonds, including 25 non-H bonds, 13 multiple bonds, 6 rotatable bonds, 1 double bond, 12 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 ester (aromatic), 1 tertiary amine (aliphatic), and 2 ethers .Physical And Chemical Properties Analysis
The average mass of the molecule is around 325.358 Da . More specific physical and chemical properties of “this compound” are not available in the literature I found.Scientific Research Applications
Pharmacological Effects
- Nichols and Kostuba (1979) synthesized compounds related to Methyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate and evaluated their pharmacological effects in mice. These compounds, which are analogues of the psychotomimetic agent 3,4-(methylenedioxy)amphetamine (MDA), showed varying degrees of activity that depended on their molecular structure (Nichols & Kostuba, 1979).
Chemical Reactions and Synthesis
- Yavari et al. (2006) reported the use of methyl propiolate in reactions with aminophenols, leading to the formation of compounds including methyl 2-(1,3-benzodioxol-2-yl)acetate, which is structurally related to this compound (Yavari et al., 2006).
Polymer Research
- Erol, Gencer, and Gurler (2021) synthesized a monomer similar to this compound and used it in copolymer preparation. They conducted a comprehensive analysis of the polymer's properties, including thermal degradation kinetics and biological activity against various bacteria and fungi (Erol, Gencer, & Gurler, 2021).
Neuroprotective Agent Research
- Kim et al. (2002) studied KR-31543, a neuroprotective agent for ischemia-reperfusion damage, which contains a structure related to this compound. They examined its metabolism in rats, providing insights into its potential therapeutic applications (Kim et al., 2002).
Structural and Spectroscopic Studies
- Asiri et al. (2011) conducted structural analysis on a compound containing the 1,3-benzodioxole moiety, which is a part of this compound. Their research provided detailed insights into the molecular structure and properties of such compounds (Asiri et al., 2011).
Future Directions
The future directions for the study of “Methyl 3-[(2H-1,3-benzodioxol-5-ylmethyl)amino]-2-methylpropanoate” could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of similar molecules . This could potentially lead to the development of new anticancer agents.
properties
IUPAC Name |
methyl 3-(1,3-benzodioxol-5-ylmethylamino)-2-methylpropanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c1-9(13(15)16-2)6-14-7-10-3-4-11-12(5-10)18-8-17-11/h3-5,9,14H,6-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDCROSLVTPPBEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNCC1=CC2=C(C=C1)OCO2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.